1,4-Methanopyrazino[1,2-a]pyridazine,octahydro-

• CAS No.: 72282-74-7
• Molecular Formula: C9H16N2
• Molecular Weight: 152.24 g/mol
• IUPAC Name: 2,7-diazatricyclo[6.2.1.02,7]undecane
• InChI: InChI=1S/C9H16N2/c1-2-6-11-9-4-3-8(7-9)10(11)5-1/h8-9H,1-7H2
• InChI Key: JGXOJRWDPCAELA-UHFFFAOYSA-N
• Canonical SMILES: C1CCN2C3CCC(C3)N2C1

Description

The compound 1,4-Methanopyrazino[1,2-a]pyridazine,octahydro- (CAS 96193-27-0) is a bicyclic amine with the molecular formula C₇H₁₄N₂. It is structurally characterized by a fused bicyclo[4.3.0]nonane system, consisting of a pyrazine ring (a six-membered ring with two nitrogen atoms at positions 1 and 4) fused to a pyrrolidine ring (a five-membered amine). The "octahydro-" designation indicates full saturation of the rings, and the "methano" bridge refers to the methylene (-CH₂-) group bridging the two nitrogen atoms in the bicyclic framework .

This compound is primarily utilized as a pharmaceutical intermediate, particularly in the synthesis of chiral ligands or bioactive molecules due to its rigid bicyclic structure and nitrogen-rich backbone. Its stereochemistry (8aR configuration) is critical for its reactivity and interaction with biological targets .

Preparation Methods

The synthesis of 1,4-Methanopyrazino[1,2-a]pyridazine,octahydro- involves several steps. One common method includes the cyclization of appropriate precursors under specific reaction conditions. The exact synthetic routes and industrial production methods are not widely documented, but typically involve the use of organic solvents and catalysts to facilitate the formation of the fused ring system .

Chemical Reactions Analysis

1,4-Methanopyrazino[1,2-a]pyridazine,octahydro- can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur, where nucleophiles replace specific atoms or groups within the compound. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1,4-Methanopyrazino[1,2-a]pyridazine,octahydro- has several applications in scientific research, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound’s stability and unique structure make it useful in studying biological processes and interactions.

Industry: The compound can be used in the production of materials with specialized properties.

Mechanism of Action

The mechanism of action of 1,4-Methanopyrazino[1,2-a]pyridazine,octahydro- involves its interaction with specific molecular targets and pathways.

Comparison with Similar Compounds

Structural and Functional Group Variations

The following table summarizes key structural differences between 1,4-Methanopyrazino[1,2-a]pyridazine,octahydro- and related bicyclic amines:

Compound Name	CAS Number	Molecular Formula	Ring System	Key Functional Groups	Applications
1,4-Methanopyrazino[1,2-a]pyridazine,octahydro-	96193-27-0	C₇H₁₄N₂	Bicyclo[4.3.0]nonane (5+6)	Pyrazine-pyrrolidine fusion	Drug intermediate
(9aS)-Octahydro-1H-Pyrrolo[1,2-a][1,4]diazepine	1240360-64-8	C₈H₁₆N₂	Bicyclo[5.4.0]undecane (6+7)	Pyrrolo-diazepine fusion	Not specified
Octahydro-2H-pyrido[1,2-a]pyrazine	4430-75-5	C₈H₁₆N₂	Bicyclo[4.4.0]decane (6+6)	Pyridine-pyrazine fusion	Catalysis, ligand synthesis
Pyrrolo[1,2-a][1,4]diazocine-1,6-dione,octahydro-	185757-17-9	C₉H₁₄N₂O₂	Tricyclic system	Diazocine-dione fusion	Specialty chemical

Key Observations :

• Ring Size and Fusion : The target compound features a 5+6 bicyclic system, while analogs like (9aS)-octahydro-1H-pyrrolo[1,2-a][1,4]diazepine (C₈H₁₆N₂) incorporate a 6+7 ring system, increasing steric bulk and altering nitrogen atom spacing .

Physicochemical Properties

Property	1,4-Methanopyrazino[1,2-a]pyridazine,octahydro-	(9aS)-Octahydro-1H-Pyrrolo[1,4]diazepine	Octahydro-2H-pyrido[1,2-a]pyrazine
Density (g/cm³)	Not reported	1.01 (Predicted)	1.013
Boiling Point (°C)	Not reported	201.7 (Predicted)	218.0
pKa	Not reported	10.89 (Predicted)	Not reported
Molecular Weight (g/mol)	138.21	140.23	140.23

Key Observations :

• The diazepine analog (CAS 1240360-64-8) has a higher predicted boiling point (201.7°C) compared to the pyrido-pyrazine derivative (218°C), likely due to increased molecular symmetry in the latter .

Reactivity Trends :

• The target compound’s pyrazine moiety facilitates nucleophilic substitution, while the diazocine-dione derivative (CAS 185757-17-9) undergoes hydrolysis at the dione group under acidic conditions .